Cas no 1212990-49-2 ((2S)-2-amino-2-(6-methoxynaphthalen-2-yl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(6-methoxynaphthalen-2-yl)ethan-1-ol
• CAS No: 1212990-49-2
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 6007452
• PubChem ID: 66514405
• Update Time: 2025-06-10

(2S)-2-amino-2-(6-methoxynaphthalen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(6-methoxynaphthalen-2-yl)ethan-1-ol
• 1212990-49-2
• EN300-1851553
• AKOS015928912

• Inchi： 1S/C13H15NO2/c1-16-12-5-4-9-6-11(13(14)8-15)3-2-10(9)7-12/h2-7,13,15H,8,14H2,1H3/t13-/m1/s1
• InChI Key： XERYRVFWRFUBIZ-CYBMUJFWSA-N
• SMILES： OC[C@H](C1C=CC2C=C(C=CC=2C=1)OC)N

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (2S)-2-amino-2-(6-methoxynaphthalen-2-yl)ethan-1-ol

Comprehensive Overview of (2S)-2-amino-2-(6-methoxynaphthalen-2-yl)ethan-1-ol (CAS No. 1212990-49-2)

The compound (2S)-2-amino-2-(6-methoxynaphthalen-2-yl)ethan-1-ol, identified by its CAS No. 1212990-49-2, is a chiral amino alcohol derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 6-methoxynaphthalene moiety and an amino alcohol functional group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key reasons for the growing attention toward (2S)-2-amino-2-(6-methoxynaphthalen-2-yl)ethan-1-ol is its role in asymmetric synthesis. The chiral center at the 2-position allows for the creation of enantiomerically pure compounds, which are critical in modern medicinal chemistry. This aligns with the current trend in the pharmaceutical industry, where there is a strong emphasis on chiral drugs due to their improved efficacy and reduced side effects. Searches for terms like "chiral building blocks" and "asymmetric catalysis" have surged, reflecting the demand for such specialized compounds.

Another area of interest is the compound's potential in neuropharmacology. The naphthalene core is a common scaffold in central nervous system (CNS) drug design, often associated with neuroprotective and anti-inflammatory properties. Recent studies have explored its derivatives for targeting G-protein-coupled receptors (GPCRs), a hot topic in neuroscience research. This connection to CNS disorders and neurodegenerative diseases has driven significant online queries, with users searching for "naphthalene-based therapeutics" and "GPCR modulators."

From a synthetic chemistry perspective, CAS No. 1212990-49-2 is also notable for its versatility. The methoxy group at the 6-position of the naphthalene ring enhances its solubility and reactivity, making it suitable for further functionalization. This property is particularly relevant in combinatorial chemistry and high-throughput screening, where researchers seek diverse molecular libraries for drug discovery. The rise of AI-driven drug design has further amplified interest in such compounds, as evidenced by searches for "fragment-based drug discovery" and "computational chemistry tools."

In addition to its pharmaceutical applications, (2S)-2-amino-2-(6-methoxynaphthalen-2-yl)ethan-1-ol has garnered attention in material science. Its aromatic structure and functional groups make it a candidate for developing organic semiconductors and fluorescent probes. These applications tie into broader trends like sustainable materials and optoelectronics, which are frequently searched topics in scientific and industrial communities.

Overall, CAS No. 1212990-49-2 represents a multifaceted compound with wide-ranging implications across multiple disciplines. Its relevance to drug development, neuropharmacology, and material science ensures its continued prominence in research and industry. As the scientific community increasingly focuses on precision medicine and green chemistry, compounds like this will remain at the forefront of innovation.